Cas no 52888-73-0 (methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate)
52888-73-0 structure
Product Name:methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
CAS No:52888-73-0
MF:C12H14O3
MW:206.237763881683
MDL:MFCD10699590
CID:937643
PubChem ID:265142
Update Time:2025-04-19
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate
- 7-Hydroxytetralin-6-carboxylic acid methyl ester
- 3-Hydroxy-5,6,7,8-tetrahydro-[2]naphthoesaeure-methylester
- 3-hydroxy-5,6,7,8-tetrahydro-[2]naphthoic acid methyl ester
- 3-Hydroxy-5,6,7,8-tetrahydro-2-naphthalenecarboxylic acid methyl ester
- 3-hydroxy-5,6,7,8-tetrahydro-2-naphthoic acid methyl ester
- methyl 3-hydroxy-5,6,7,8-tetrahydro-2-naphth
- methyl 5,6,7,8-tetrahydro-3-hydroxy-2-naphthoate
- Tetralol-(7)-carbonsaeure-(6)-methylester
- 2-Naphthalenecarboxylic acid, 5,6,7,8-tetrahydro-3-hydroxy-, methyl ester
- NSC100965
- SCHEMBL2884559
- 52888-73-0
- YRGJVRHNWPDXMH-UHFFFAOYSA-N
- Z857280936
- DTXSID20967348
- EN300-9540452
- NSC-100965
- DB-229636
-
- MDL： MFCD10699590
- Inchi： 1S/C12H14O3/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h6-7,13H,2-5H2,1H3
- InChI Key： YRGJVRHNWPDXMH-UHFFFAOYSA-N
- SMILES： OC1C(C(=O)OC)=CC2=C(C=1)CCCC2
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-9540452-1g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95% | 1g |
$871.0 | 2023-09-01 | |
| Enamine | EN300-9540452-5g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95% | 5g |
$2525.0 | 2023-09-01 | |
| Enamine | EN300-9540452-10g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95% | 10g |
$3746.0 | 2023-09-01 | |
| Enamine | EN300-9540452-0.05g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 0.05g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-9540452-0.1g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 0.1g |
$301.0 | 2025-03-21 | |
| Enamine | EN300-9540452-0.25g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 0.25g |
$431.0 | 2025-03-21 | |
| Enamine | EN300-9540452-0.5g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 0.5g |
$679.0 | 2025-03-21 | |
| Enamine | EN300-9540452-1.0g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 1.0g |
$871.0 | 2025-03-21 | |
| Enamine | EN300-9540452-2.5g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 2.5g |
$1707.0 | 2025-03-21 | |
| Enamine | EN300-9540452-5.0g |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
52888-73-0 | 95.0% | 5.0g |
$2525.0 | 2025-03-21 |
methyl 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylate Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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